Cas no 109333-32-6 (Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-)
109333-32-6 structure
Product Name:Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-
CAS No:109333-32-6
MF:C12H4Br2Cl2O2
MW:410.872960090637
CID:173097
PubChem ID:176111
Update Time:2025-04-19
Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-
- 2,8-dibromo-3,7-dichlorodibenzo-p-dioxin
- NS00006063
- CHEMBL137408
- Dibenzodioxin, 2,8-dibromo-, 1,7-dichloro-
- MYVLLYZAJKDZST-UHFFFAOYSA-N
- 109333-32-6
- BDBM50408372
- DTXSID00148895
-
- Inchi: 1S/C12H4Br2Cl2O2/c13-5-1-9-11(3-7(5)15)18-12-4-8(16)6(14)2-10(12)17-9/h1-4H
- InChI Key: MYVLLYZAJKDZST-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Br)Cl
Computed Properties
- Exact Mass: 407.79552
- Monoisotopic Mass: 407.796
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 2.009
- Boiling Point: 448.1°Cat760mmHg
- Flash Point: 224.8°C
- Refractive Index: 1.683
- PSA: 18.46
- LogP: 6.41640
Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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